Cas no 16007-52-6 (1H-Benzimidazole,2-methyl-, 3-oxide)

1H-Benzimidazole,2-methyl-, 3-oxide structure
16007-52-6 structure
Product Name:1H-Benzimidazole,2-methyl-, 3-oxide
CAS No:16007-52-6
MF:C8H8N2O
MW:148.16192150116
CID:121341
Update Time:2024-01-24

1H-Benzimidazole,2-methyl-, 3-oxide Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-methyl-, 3-oxide
    • 1H-Benzimidazole,2-methyl-,3-oxide(9CI)
    • 2-methyl-1H-benzoimidazole 3-oxide
    • 2-Methyl-1H-benzimidazole 3-oxide
    • 1H-Benzimidazole, 2-methyl-, 3-oxide
    • Inchi: 1S/C8H8N2O/c1-6-9-7-4-2-3-5-8(7)10(6)11/h2-5,9H,1H3
    • InChI Key: VXOBWUFJHMZZSJ-UHFFFAOYSA-N
    • SMILES: C1(C)NC2=CC=CC=C2[N+]=1[O-]

Computed Properties

  • Exact Mass: 148.06374
  • Monoisotopic Mass: 148.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 351.0±25.0 °C(Predicted)
  • PSA: 42.73
  • pka: -6.15±0.11(Predicted)
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